Cas no 997-43-3 (2-Ketoglutaric Acid Monopotassium Salt)

• Product Name: 2-Ketoglutaric Acid Monopotassium Salt
• CAS No: 997-43-3
• MF: C₅H₅KO₅
• MW: 184.188503026962
• CID: 40468
• PubChem ID: 24896215
• Update Time: 2025-11-02

2-Ketoglutaric Acid Monopotassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium hydrogen 2-oxoglutarate
• 2-Oxopentanedioic acid potassium salt
• alpha-Ketoglutaric acid potassium salt
• 2-KETOGLUTARIC ACID, MONOPOTASSIUM SALT
• 2-Ketoglutaric Acid Monopotassium
• 2-KETOGLUTARIC ACID POTASSIUM SALT
• 2-OXOGLUTARIC ACID MONOPOTASSIUM SALT
• A-KETOGLUTARIC ACID MONOPOTASSIUM
• A-KetoglutaricAcidMonopotassiumSalt
• Potasium hydrogen 2-ketoglutarate
• A-Ketoglutaric acid monopotassium salt
• PENTANEDIOIC ACID, 2-OXO-, POTASSIUM SALT (1:1)
• K-2440
• MFCD00064195
• 997-43-3
• potassium;5-hydroxy-2,5-dioxopentanoate
• alpha-Ketoglutaric acid potassium salt, >=98% (enzymatic)
• POTASSIUM OXOGLURATE
• POTASSIUM HYDROGEN .ALPHA.-KETOGLUTARATE
• Potassium 4-carboxy-2-oxobutanoate
• ketoglutarate monopotassium salt
• Potassium hydrogen 2-ketoglutarate
• POTASSIUM 2-OXOGLUTARATE
• GLUTARIC ACID, 2-OXO-, POTASSIUM SALT
• ALPHA-KETOGLUTARIC ACID MONOPOTASSIUM SALT
• Pentanedioic acid, 2-oxo-, monopotassium salt
• AKOS027382025
• 58485-42-0
• MONOPOTASSIUM OXOGLURATE [WHO-DD]
• AS-11097
• G77767
• FK29129
• ?-Ketoglutaric acid potassium
• 2-Oxopentanedioic acid potassium;Potassium hydrogen 2-ketoglutarate
• 2-Ketoglutaric Acid Monopotassium Salt

• MDL： MFCD00064195
• Inchi： 1S/C5H6O5.K/c6-3(5(9)10)1-2-4(7)8;/h1-2H2,(H,7,8)(H,9,10);/q;+1/p-1
• InChI Key： XTCZBVVKDHLWKU-UHFFFAOYSA-M
• SMILES： [K+].O=C(C(=O)[O-])CCC(=O)O

Computed Properties

• Exact Mass: 183.97700
• Monoisotopic Mass: 183.97740474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: Not available
• Melting Point: 203-213°C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 94.50000
• LogP: -1.82980
• Vapor Pressure: Not available

2-Ketoglutaric Acid Monopotassium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R23/24/25

Additional information on 2-Ketoglutaric Acid Monopotassium Salt

Exploring the Versatility of 2-Ketoglutaric Acid Monopotassium Salt (CAS No. 997-43-3)

2-Ketoglutaric Acid Monopotassium Salt (CAS No. 997-43-3) is a vital biochemical compound with widespread applications in research, nutrition, and industrial processes. This potassium salt of 2-oxoglutaric acid plays a crucial role in cellular metabolism, particularly in the Krebs cycle, making it a subject of interest for scientists and health enthusiasts alike. Its unique properties and benefits have positioned it as a key player in modern biochemical and nutritional sciences.

The compound, often referred to as potassium 2-oxoglutarate, is a white crystalline powder that is highly soluble in water. This solubility makes it an excellent candidate for various biochemical assays and cell culture media. Researchers frequently utilize 2-Ketoglutaric Acid Monopotassium Salt to study metabolic pathways, enzyme kinetics, and mitochondrial function. Its role in amino acid synthesis and energy production has also sparked interest in its potential therapeutic applications.

One of the most exciting areas of research involving 2-Ketoglutaric Acid Monopotassium Salt is its connection to anti-aging and longevity. Recent studies have highlighted its involvement in epigenetic regulation, particularly in modulating DNA methylation patterns. This has led to a surge in searches for "2-oxoglutarate and aging" and "ketoglutarate supplements," reflecting growing public interest in metabolic health and longevity.

In the food and nutrition industry, 2-Ketoglutaric Acid Monopotassium Salt is gaining attention as a potential sports nutrition ingredient. Athletes and fitness enthusiasts are increasingly curious about compounds that can enhance energy metabolism and exercise performance. The salt's role in the Krebs cycle makes it a candidate for supporting cellular energy production during physical exertion, leading to searches like "ketoglutarate for endurance" and "2-oxoglutarate workout benefits."

The pharmaceutical industry has also shown interest in 2-Ketoglutaric Acid Monopotassium Salt for its potential in drug formulation and therapeutic applications. Its involvement in cellular metabolism and signaling pathways makes it a valuable compound for developing treatments targeting metabolic disorders. Researchers are particularly interested in its potential role in addressing mitochondrial dysfunction, a hot topic in modern medicine.

From an industrial perspective, 2-Ketoglutaric Acid Monopotassium Salt serves as a valuable intermediate in various chemical synthesis processes. Its stability and reactivity make it useful in producing specialized fine chemicals and biocatalysts. The compound's versatility has led to its adoption in multiple sectors, including biotechnology and agricultural science, where it contributes to advanced research and development.

Quality control is paramount when working with 2-Ketoglutaric Acid Monopotassium Salt. Reputable suppliers ensure high purity levels (typically ≥98%) through rigorous analytical testing, including HPLC and spectrophotometric methods. Proper storage conditions—typically at room temperature in a dry environment—are essential to maintain the compound's stability and efficacy over time.

The growing interest in personalized nutrition and metabolic health has positioned 2-Ketoglutaric Acid Monopotassium Salt as a compound to watch. As research continues to uncover its diverse applications—from cellular energy support to potential therapeutic uses—this biochemical continues to attract attention across scientific and consumer communities. Its multifaceted nature ensures it remains relevant in addressing current challenges in health science and biotechnology.

For researchers and industry professionals seeking reliable information about 2-Ketoglutaric Acid Monopotassium Salt, understanding its chemical properties, biological functions, and potential applications is essential. The compound's significance in metabolic research and its emerging roles in various fields make it a fascinating subject for continued study and innovation.